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Compound of Interest

Compound Name: Hafnium(1V) carbide

Cat. No.: B7801408

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of all laboratory chemicals is paramount. Hafnium(lV) carbide (HfC), a highly
refractory ceramic material, requires specific procedures for its proper disposal to mitigate risks
and ensure regulatory compliance. This guide provides essential safety and logistical
information for the operational planning of Hafnium(lV) carbide disposal.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to handle Hafnium(lV) carbide with care.
It is classified as a flammable solid, and fine dust dispersed in the air can create a potential
dust explosion hazard.[1] Always handle Hafnium(lV) carbide in a well-ventilated area or in an
enclosed, controlled process to avoid dust formation.[1][2]

Personal Protective Equipment (PPE): When handling Hafnium(lV) carbide, especially during
disposal procedures, the following PPE is mandatory:

o Respiratory Protection: A NIOSH-approved respirator is necessary when dust or fumes are
present.[3]

e Hand Protection: Wear impermeable gloves.[1]
o Eye Protection: Safety glasses or goggles are required to prevent eye contact.[3]

o Skin Protection: Protective work clothing is necessary to prevent skin contact.[1]
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Quantitative Data for Hafnium(lV) Carbide

The following table summarizes key quantitative data and classifications for Hafnium(IV)
carbide, essential for safety assessments and disposal planning.

Property Value Source
Chemical Formula HfC [4]
Molar Mass 190.50 g/mol [4]
Melting Point Approximately 3900 °C [5]
Density 12.2 g/cm3 [4]

Black/Grey odorless
Appearance _ [4][6]
powder/solid

GHS Classification Flammable Solid, Category 2 [21[71[8]
UN Number 3178 [8]
Hazard Statement H228: Flammable solid [21[7]

Step-by-Step Disposal Procedure

The disposal of Hafnium(lV) carbide must be conducted in accordance with federal, state, and
local regulations.[1][3] Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste and ensuring complete and accurate
classification.[8]

Step 1: Waste Identification and Segregation

« |dentify all waste containing Hafnium(lV) carbide. This includes pure material, contaminated
labware (e.g., crucibles, gloves, wipes), and spill cleanup materials.

» Do not mix Hafnium(lV) carbide waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

Step 2: Containment and Labeling
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e Place all Hafnium(lV) carbide waste in a designated, properly sealed, and labeled
container.[1][6] The container should be kept tightly closed in a dry, cool, and well-ventilated
place.[8]

e The label should clearly state "Hafnium(lV) Carbide Waste" and include the appropriate
hazard pictograms (e.g., flammable solid).

Step 3: Spill Management

In the event of a spill, avoid raising dust.[1]

Isolate the spill area and ensure adequate ventilation.

Use a vacuum cleaner equipped with a High-Efficiency Particulate Air (HEPA) filter to clean
up the spilled material.[1][3]

Place all cleanup materials into the designated hazardous waste container.
Step 4: Final Disposal

» Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for pickup and disposal.

e Provide the contractor with the Safety Data Sheet (SDS) for Hafnium(lV) carbide and a
complete inventory of the waste.

» Waste is classified as hazardous and must be disposed of in accordance with European
Directives on waste and hazardous waste or equivalent local regulations.[6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Hafnium(lV) carbide.
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Caption: Workflow for the proper disposal of Hafnium(lV) carbide waste.

Disclaimer: This document provides guidance on the proper disposal of Hafnium(lV) carbide.
It is not a substitute for a thorough review of the Safety Data Sheet (SDS) and consultation with
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your institution's Environmental Health and Safety (EHS) office. Always adhere to all applicable
federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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